N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-6-methyl-2-oxo-4-thiophen-2-yl-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C17H17N3O3S/c1-10-14(15(20-17(22)18-10)13-8-5-9-24-13)16(21)19-11-6-3-4-7-12(11)23-2/h3-9,15H,1-2H3,(H,19,21)(H2,18,20,22)
• InChI Key: AENRSXKKRGFHAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC=CS2)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

The compound “N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom. The presence of the methoxy group (-OCH3) and the carboxamide group (-CONH2) suggest that this compound might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would be quite complex. The pyrimidine and thiophene rings are likely to contribute to the compound’s aromaticity, while the methoxy and carboxamide groups could participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The pyrimidine ring might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The thiophene ring, being a heterocycle, might also have unique reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of the methoxy and carboxamide groups could increase its polarity and potentially its solubility in polar solvents.

Scientific Research Applications

Comprehensive Analysis of N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

The compound , N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide, is a complex molecule that may have several scientific research applications due to the presence of a thiophene ring and a tetrahydropyrimidine moiety. Below is a detailed analysis focusing on unique applications in various fields of research.

Antimicrobial Agent: Thiophene derivatives have been studied for their potential as antimicrobial agents. The presence of a thiophene ring in the compound suggests it could be effective against certain strains of bacteria and fungi. .

Antioxidant Properties: Compounds with thiophene moieties have demonstrated significant antioxidant capacities. . This suggests potential applications in preventing oxidative stress-related diseases.

Anti-inflammatory Applications: Thiophene derivatives are known for their anti-inflammatory properties. .

Anticancer Research: The structural similarity to known anticancer agents that contain thiophene rings indicates that this compound could be used in the synthesis of new anticancer drugs. .

Antipsychotic and Anti-anxiety Medication: .

Kinase Inhibition: Thiophene derivatives have been identified as kinase inhibitors, which are important in the regulation of cell functions. .

Anti-arrhythmic and Anti-anxiety Effects: The compound’s structure suggests potential applications in cardiovascular research, particularly in the development of anti-arrhythmic drugs. .

Material Science Applications: Beyond medicinal chemistry, thiophene derivatives have applications in material science, such as in the development of organic semiconductors and conducting polymers. .

Safety and Hazards

Without specific toxicity data, it’s difficult to assess the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Further studies could be conducted to determine the biological activity of this compound, its mechanism of action, and its potential uses in medicine or other fields.